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Compound of Interest |

Compound Name: 5-Hydroxymethyltolterodine-d5
Cat. No.: B1164105
Get Quote

Executive Summary & Immediate Safety Directive

5-Hydroxymethyltolterodine-d5 (5-HMT-d5), also known as Desfesoterodine-d5, is a stable
iIsotope-labeled metabolite used primarily as an internal standard in bioanalysis.[1][2] While
often handled in milligram quantities, its classification as a pharmacologically active metabolite
with reproductive toxicity and aquatic toxicity potentials mandates strict adherence to "Zero
Discharge" protocols.

Core Directive: Under no circumstances should 5-HMT-d5 or its residues be discharged into
sanitary sewer systems.[1][2] All disposal must occur via high-temperature incineration through
a licensed hazardous waste contractor.[2]

Compound Characterization & Hazard Profile

To design an effective disposal protocol, one must understand the physicochemical behavior
and biological risks of the compound. 5-HMT-d5 retains the toxicological profile of its non-
deuterated parent (5-Hydroxymethyltolterodine/Desfesoterodine).[1][2]

Physicochemical & Toxicological Data
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Property Data Operational Implication

Compound Name 5-Hydroxymethyltolterodine-d5  Identify on all waste tags.[2]

Use parent CAS for waste
Parent CAS 207679-81-0 (Free Base) profiling if d5 CAS is

unrecognized by vendor.[2]

Molecular Weight ~346.5 g/mol (varies by salt) Heavy isotope (+5 Da shift).[2]

) Water alone is insufficient for
- Soluble in MeOH, DMSO, o )
Solubility o decontamination. Use organic
Acetonitrile )
solvents first.

Moderate polarity; partitions

into aqueous phases but

LogD (pH 7.4) ~0.74 [1] .
requires solvent for complete
removal.[1][2]
H361 (Suspected Repr.[1][2] Requires segregation from
Hazard Codes Tox) H411 (Toxic to Aquatic general trash; strictly no drain
Life) disposal.[2]

The Deuterium Factor

The substitution of hydrogen with deuterium (3H) increases the bond strength (Kinetic Isotope
Effect) but does not alter the waste classification.[2] Regulatory bodies (EPA, ECHA) treat
deuterated standards identically to their non-labeled counterparts regarding hazardous waste
coding [2].

Regulatory Framework & Waste Classification

Proper classification ensures compliance with the US Resource Conservation and Recovery
Act (RCRA) and EU Waste Framework Directive.

United States (RCRA)[2]

¢ Classification: Not P-listed or U-listed.
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o Designation: Unless the formulation is ignitable (e.g., in solution), it is typically classified as
Non-RCRA Regulated Hazardous Waste (NRHW) or "Pharm Waste."[2]

e Best Practice: Manage as RCRA Hazardous due to the H361 (Reproductive Toxicity)
characteristic to ensure incineration.[2]

European Union (EWC)[1][2]

o Code:18 01 08* (Cytotoxic and cytostatic medicines) is recommended due to the
reproductive toxicity potential.[2]

o Alternative:18 01 09 (Medicines other than those mentioned in 18 01 08) if a risk assessment
deems it non-cytotoxic/static, but incineration remains the required disposal route.

Operational Disposal Protocol

This protocol utilizes a "Cradle-to-Grave" tracking approach.[1][2]

Workflow Visualization

The following decision tree illustrates the segregation logic for 5-HMT-d5 waste streams.
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5-HMT-d5 Waste Generation

Determine Waste State

Dry Solids Solutions Needles/Glass

Solid Waste Liquid Waste Sharps
(Vials, PPE, Wipes) (Stock Solns, HPLC Effluent) (Syringes, Needles)
Segregate into Combine with Compatible Yellow Chem-Contaminated
Blue/Black Pharm Waste Bin Solvent Waste (High BTU) Sharps Container

High-Temperature Incineration
(>1000°C)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-HMT-d5 waste streams to ensure incineration.

Step-by-Step Procedures
A. Solid Waste (Vials, PPE, Weighing Boats)

¢ Segregation: Do not place in "General Trash" or "Biohazard" (Red Bag) waste, as
autoclaving does not destroy the chemical.

+ Containerization: Place all solid waste into a rigid, leak-proof container labeled "Hazardous
Pharmaceutical Waste - Incinerate Only."

¢ Labeling: Tag must list "5-Hydroxymethyltolterodine-d5" and "Reproductive Toxin."[2]

B. Liquid Waste (HPLC Effluent, Expired Stocks)[2]
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o Compatibility: 5-HMT-d5 is compatible with standard organic waste streams
(Methanol/Acetonitrile).[1][2]

e Collection: Collect in High-Density Polyethylene (HDPE) or glass carboys.

e Mixtures: If the liquid contains >0.1% 5-HMT-d5, the entire carboy should be tagged as
hazardous pharmaceutical waste.[2]

e Prohibition:NEVER pour down the sink. The compound is toxic to aquatic life (H411) and
difficult to remove in municipal water treatment [3].

C. Decontamination of Glassware & Spills
Since 5-HMT-d5 has a LogD of ~0.74 and moderate lipophilicity:

e Primary Solubilization: Rinse glassware/spill area with Methanol or Acetonitrile first.[1][2]
Water alone may leave residue.

e Secondary Wash: Follow with a soap and water wash.

o Material Disposal: Collect all solvent rinses into the liquid waste carboy. Dispose of paper
towels from spill cleanup as Solid Pharmaceutical Waste (see Section A).[2]

Emergency Response

o Spill: Isolate the area.[1][3] Wear double nitrile gloves and a lab coat. Absorb liquid with
vermiculite or chem-pads.[1][2] Clean area with Methanol.[1][4]

e Exposure:
o Skin: Wash with soap and water for 15 minutes.[1]
o Eye:[1][5] Rinse with water for 15 minutes.[1][6]

o Inhalation:[1][3][5] Move to fresh air.[1][3][5][6] Seek medical attention immediately,
referencing the potential for antimuscarinic effects (dry mouth, blurred vision) [4].
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« National Institutes of Health (NIH).NIH Drain Discharge Guide.[1][2][7] Available at: [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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